Chiralpak AD

Specification

• CAS No.: 138361-09-8
• Molecular Formula: C3H3F3O
• Molecular Weight: 0

Introduction

Fundamental Composition and Structure

Chemical Composition

Chiralpak AD is based on a polysaccharide derivative chiral stationary phase (CSP) where the surface of high-quality spherical silica gel is coated with amylose-tris(3,5-dimethylphenylcarbamate). This specific chemical structure provides the column with its remarkable chiral recognition capabilities. The coating process is critical to the column's performance, as it determines the three-dimensional arrangement of the chiral selector that enables enantioselective interactions with analytes.

Manufacturing Approach

The manufacturing of Chiralpak AD involves careful coating of the polymeric chiral selector onto silica support. Unlike immobilized variants, Chiralpak AD features physically coated polysaccharide derivatives, which necessitates careful selection of compatible solvents to maintain column integrity. This coated nature influences both the performance characteristics and operational limitations of the column when compared to newer immobilized alternatives.

Historical Development

Developed by Daicel Corporation in the 1980s using their expertise in cellulose chemistry, Chiralpak AD has evolved to become a cornerstone in chiral chromatography. The column represents one of the earlier successful commercial applications of polysaccharide-based chiral selectors, which continue to dominate the field of enantioselective separations due to their broad applicability and excellent separation capabilities.

Variants and Specifications

Product Series and Particle Sizes

Chiralpak AD is available in several variants that differ primarily in particle size:

• Chiralpak AD - Traditional 10 μm particle size

• Chiralpak AD-H - 5 μm particle size offering higher resolution

• Chiralpak AD-3 - 3 μm particle size for fast analysis and superior resolution

The 5 μm columns (-H series) provide significantly higher resolution than the traditional 10 μm columns, while the 3 μm series offers even greater performance advantages.

Column Dimensions and Specifications

Chiralpak AD columns are available in various dimensions to accommodate different analytical needs, as shown in Table 1:

Specification	Chiralpak AD	Chiralpak AD-H
Particle Size	10 μm	5 μm
Common Internal Diameter	4.6 mm	4.6 mm
Common Length	250 mm	250 mm
Base Material	Silica	Silica
Chemistry	Amylose tris(3,5-dimethylphenylcarbamate)	Amylose tris(3,5-dimethylphenylcarbamate)
Product Number Example	19025	19325

The columns are also available in semi-preparative and preparative scales with larger internal diameters, such as 20.0 mm × 250 mm for larger-scale separations.

Scale Versatility

Daicel provides Chiralpak AD in dimensions ranging from analytical scale (typically 4.6 mm internal diameter) to semi-preparative and preparative scales for larger-volume separations. For commercial-scale applications, the chiral stationary phase is also available as bulk material with 20 μm particle size, enabling the implementation of techniques such as simulated moving bed (SMB) chromatography for continuous separation processes capable of handling metric ton scale production.

Applications in Chiral Separation

Pharmaceutical Applications

Chiralpak AD has become an essential tool in the pharmaceutical industry, where the separation of enantiomers is critical for drug development, quality control, and regulatory compliance. Its excellent enantioselectivity makes it particularly valuable for analyzing and purifying chiral pharmaceutical compounds, where different enantiomers may exhibit dramatically different biological activities.

Separation Capabilities

The column demonstrates exceptional separation capabilities, with literature reporting that more than 80% of enantiomers can be separated using polysaccharide-based chiral columns like Chiralpak AD. This remarkable versatility explains its position as currently the most widely used chiral filler in the world.

Analytical and Preparative Uses

While primarily used for analytical purposes to determine enantiomeric purity, Chiralpak AD also serves in preparative applications for isolating pure enantiomers at laboratory and industrial scales. The availability of columns in different dimensions makes it suitable for applications ranging from method development to commercial-scale separations exceeding 100 metric tons.

Mobile Phase Compatibility

Recommended Mobile Phases

Due to its coated nature, Chiralpak AD has specific solvent compatibility requirements. The column operates primarily in normal phase mode, with recommended mobile phases including:

• Alkane/2-propanol mixtures (from 100/0 to 0/100)

• Alkane/ethanol mixtures (specific ranges: 100/0 to 85/15 and 40/60 to 0/100)

• Alkane/methanol mixtures (100/0 to 85/15)

• Methanol with ethanol or 2-propanol (0 to 100%)

• Acetonitrile with restrictions

Solvent Restrictions

The physical nature of the coating creates important limitations on solvent compatibility:

• More than 15% of alcohols other than 2-propanol in acetonitrile may damage the column

• The hexane/ethanol range of 85/15 to 40/60 may adversely affect baseline stability due to potential polymer leakage

• Strongly basic solvent modifiers must be avoided as they can damage the silica gel support

Transition Protocols

When changing between significantly different mobile phase compositions, specific transitional protocols are recommended. For example, when moving from 15% ethanol to 60% ethanol compositions, gradual changes are strongly advised to maintain column integrity.

Performance Characteristics

Resolution and Efficiency

The Chiralpak AD series offers excellent resolution of racemates, with the AD-H (5 μm) and AD-3 (3 μm) variants providing progressively higher resolution compared to the original AD (10 μm). The smaller particle sizes allow for more efficient separations with improved peak shapes and reduced analysis times.

Operational Parameters

The recommended operational parameters for Chiralpak AD include:

• Pressure: Below 30 MPa to extend column life

• Temperature: 0-40°C operating range

• Storage solvent: n-Hexane/2-Propanol = 90/10 (v/v)

Benefits of Newer Variants

The AD-3 (3 μm) variant specifically offers several advantages:

• Faster analysis times

• Higher resolution capability

• Direct compatibility with most HPLC systems

• Straightforward method transfer between 5 μm and 3 μm variants

Column Care and Maintenance

Guard Column Usage

The use of guard columns is highly recommended to maximize the operational lifetime of Chiralpak AD columns. These protective pre-columns prevent contamination and damage from sample impurities that might otherwise reduce the main column's performance.

Sample Preparation Guidelines

Samples should be properly prepared before injection:

• Dissolved in the mobile phase

• Filtered through a membrane filter of approximately 0.5 μm porosity

• Free of strongly basic components that could damage the column

Comparison with Other Chiral Columns

Daicel Chiral Column Family

Chiralpak AD belongs to a broader family of Daicel chiral columns, including:

• Chiralpak AS (amylose-based with different substituents)

• Chiralcel OD and OJ (cellulose-based derivatives)

• Immobilized variants (Chiralpak IA, IB, IC, ID, IE, and IF) that offer extended solvent compatibility

Advantages of Immobilized Variants

While Chiralpak AD maintains popularity for many applications, newer immobilized columns offer certain advantages:

• Wider range of compatible chromatographic solvents

• Less concern about coating damage

• Extended operational flexibility

Application-Specific Selection

The choice between Chiralpak AD and other chiral columns depends on the specific separation needs:

• Chiralpak AD remains the most widely used option due to its excellent separation ability and literature precedent

• Other columns may offer complementary selectivity for compounds that are difficult to separate on AD

• The immobilized columns may be preferred when unconventional solvents are required